molecular formula C16H21NS B1580430 1-Isothiocyanato-4-(trans-4-propylcyclohexyl)benzene CAS No. 92412-67-4

1-Isothiocyanato-4-(trans-4-propylcyclohexyl)benzene

Cat. No. B1580430
CAS RN: 92412-67-4
M. Wt: 259.4 g/mol
InChI Key: IPCQSBSEIBDYIY-UHFFFAOYSA-N
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Description

1-Isothiocyanato-4-(trans-4-propylcyclohexyl)benzene, also known as ITC-4H, is a compound belonging to the family of isothiocyanates. It has been widely studied in the scientific community for its potential as a therapeutic agent due to its unique biochemical and physiological effects.

Scientific Research Applications

1-Isothiocyanato-4-(trans-4-propylcyclohexyl)benzene has been found to have potential therapeutic applications in several areas of research. It has been studied as a potential anti-cancer agent due to its ability to induce apoptosis in cancer cells. It has also been investigated for its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been studied for its potential as a neuroprotective agent and its ability to improve cognitive function.

Mechanism of Action

The mechanism of action of 1-Isothiocyanato-4-(trans-4-propylcyclohexyl)benzene is not fully understood, but it is believed to act through several pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibition has been linked to the induction of apoptosis in cancer cells and the suppression of inflammation. This compound has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a role in the cellular defense against oxidative stress.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells through the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic proteins. It has also been found to suppress inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Isothiocyanato-4-(trans-4-propylcyclohexyl)benzene in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. Additionally, this compound has been extensively studied in the scientific community, and its potential therapeutic applications have been well-documented. However, one limitation of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental setups.

Future Directions

There are several future directions for research on 1-Isothiocyanato-4-(trans-4-propylcyclohexyl)benzene. One area of research is the investigation of its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cellular pathways. Finally, the development of more efficient synthesis methods and the optimization of experimental protocols may lead to the discovery of new applications for this compound.

properties

IUPAC Name

1-isothiocyanato-4-(4-propylcyclohexyl)benzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21NS/c1-2-3-13-4-6-14(7-5-13)15-8-10-16(11-9-15)17-12-18/h8-11,13-14H,2-7H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IPCQSBSEIBDYIY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1CCC(CC1)C2=CC=C(C=C2)N=C=S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21NS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70344241
Record name 1-Isothiocyanato-4-(trans-4-propylcyclohexyl)benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70344241
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

259.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

92412-67-4
Record name 1-Isothiocyanato-4-(trans-4-propylcyclohexyl)benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70344241
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-Isothiocyanato-4-(trans-4-propylcyclohexyl)benzene
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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